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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B12556949

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for developing analytical
standards for 8-Hydroxyodoroside A, a cardiac glycoside with potential therapeutic
applications. These guidelines are intended to assist researchers in establishing the identity,
purity, and quality of this compound for consistent and reliable scientific investigation.

Certificate of Analysis (CoA)

An analytical standard for 8-Hydroxyodoroside A should be accompanied by a
comprehensive Certificate of Analysis. The following table summarizes the key analytical data
points to be included.

Table 1: Certificate of Analysis for 8-Hydroxyodoroside A Analytical Standard
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Parameter Specification Result Method
Identity
White to off-white ] )
Appearance Conforms Visual Inspection
powder
CAS Number 176519-75-8 176519-75-8 N/A
Molecular Formula C30H460s C30H460s Mass Spectrometry
Molecular Weight 534.7 g/mol 534.7 g/mol Mass Spectrometry
1H NMR Conforms to structure Conforms 1H NMR Spectroscopy
Purity
Purity by HPLC > 98.0% 99.2% HPLC-UV
Loss on Drying <1.0% 0.3% Gravimetric
] Meets USP <467>
Residual Solvents o Conforms GC-HS
limits
Physicochemical
Properties
B Soluble in Methanol, ] )
Solubility Soluble Visual Inspection
DMSO
Melting Point Report value 185-190 °C Capillary Method
Stability
2-8 °C, protect from
Storage ] Conforms N/A
light
24 months from date
Retest Date N/A N/A

of analysis

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible analysis of 8-

Hydroxyodoroside A.
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High-Performance Liquid Chromatography (HPLC) for

Purity Assessment
This method is designed to determine the purity of 8-Hydroxyodoroside A by separating it

from potential impurities.[1][2]

Workflow for HPLC Purity Assessment
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Modern methods for identification and quantification of cardiac glycosides | Evdokimova |
Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]

o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Developing Analytical Standards for 8-
Hydroxyodoroside A: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12556949#developing-analytical-
standards-for-8-hydroxyodoroside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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